Cas no 61174-26-3 (Benzene, 1,3,5-trimethyl-2-[(2-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 1,3,5-trimethyl-2-[(2-nitrophenyl)sulfonyl]-
• CAS No: 61174-26-3
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 489619
• PubChem ID: 71398626
• Update Time: 2025-04-19

Benzene, 1,3,5-trimethyl-2-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-[(2-nitrophenyl)sulfonyl]-
• 1,3,5-trimethyl-2-(2-nitrophenyl)sulfonylbenzene
• DTXSID80820041
• 1,3,5-Trimethyl-2-(2-nitrobenzene-1-sulfonyl)benzene
• 61174-26-3

• Inchi： 1S/C15H15NO4S/c1-10-8-11(2)15(12(3)9-10)21(19,20)14-7-5-4-6-13(14)16(17)18/h4-9H,1-3H3
• InChI Key： HIWOQWLSUBNUKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 305.07225
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28